4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 4-bromo-2-(2,2-difluoroethyl)pyrazole-3-carboxylic acid
• InChI: InChI=1S/C6H5BrF2N2O2/c7-3-1-10-11(2-4(8)9)5(3)6(12)13/h1,4H,2H2,(H,12,13)
• InChI Key: KGTUAVJLPCTNRS-UHFFFAOYSA-N
• Canonical SMILES: C1=NN(C(=C1Br)C(=O)O)CC(F)F
• Molecular Formula: C6H5BrF2N2O2
• Molecular Weight: 255.02 g/mol

Description

4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole is a chemical compound with the CAS Number: 1049730-36-0. It has a molecular weight of 211.01. The compound is in liquid form.

Molecular Structure Analysis

The InChI code for 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole is 1S/C5H5BrF2N2/c6-4-1-9-10(2-4)3-5(7)8/h1-2,5H,3H2. This code provides a detailed description of the molecule’s structure, including the positions of the bromine, difluoroethyl, and pyrazole groups.

Physical And Chemical Properties Analysis

4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole is a liquid at room temperature. Its exact physical and chemical properties such as melting point, boiling point, and density are not specified in the search results.

Scientific Research Applications

Synthesis and Intermediate Applications

4-Bromo-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid is utilized as an intermediate in the synthesis of various chemical compounds. For instance, it serves as a key intermediate in the production of new insecticides, as demonstrated in the synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid, an important component of chlorantraniliprole (Niu Wen-bo, 2011).

Chemical Properties and Structural Studies

The compound's structural and spectral properties have been explored, as seen in the detailed investigation of related pyrazole-4-carboxylic acid derivatives. Such studies provide insights into the compound's molecular structure, behavior in different solvents, and potential applications in various chemical processes (S. Viveka et al., 2016).

Antifungal Activities

Pyrazole derivatives, including those related to 4-bromo-1-(2,2-difluoroethyl)-1H-pyrazole-5-carboxylic acid, have demonstrated significant antifungal activities. These compounds have been tested against various phytopathogenic fungi, showing moderate to excellent activities, which could have implications in agricultural and pharmaceutical applications (Shijie Du et al., 2015).

Potential in Nonlinear Optical Materials

Research has also explored the potential of related pyrazole derivatives in nonlinear optical (NLO) materials. These compounds, characterized by various spectroscopic methods, have shown promise in optical limiting applications, indicating potential uses in photonic and optoelectronic devices (B. Chandrakantha et al., 2013).

Electrosynthesis

The electrosynthesis of 4-bromosubstituted pyrazoles, including derivatives of the compound , has been studied. This research provides valuable information on the synthesis process and yields of these compounds, which is crucial for their large-scale production and application in various industrial processes (B. V. Lyalin et al., 2010).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.